Cas no 137058-11-8 (4-Methoxycyclohex-1-enecarboxylic acid)

• Product Name: 4-Methoxycyclohex-1-enecarboxylic acid
• CAS No: 137058-11-8
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 5141128
• PubChem ID: 15102286
• Update Time: 2026-03-03

4-Methoxycyclohex-1-enecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid, 4-methoxy-
• 4-methoxycyclohex-1-ene-1-carboxylic acid
• 4-Methoxycyclohex-1-enecarboxylic acid
• 4-methoxycyclohexene-1-carboxylic acid
• E89322
• 137058-11-8

• Inchi： 1S/C8H12O3/c1-11-7-4-2-6(3-5-7)8(9)10/h2,7H,3-5H2,1H3,(H,9,10)
• InChI Key： DHLRCYKSOOLDSM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(OC)CC=1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-Methoxycyclohex-1-enecarboxylic acid

Comprehensive Overview of 4-Methoxycyclohex-1-enecarboxylic acid (CAS No. 137058-11-8): Properties, Applications, and Industry Insights

4-Methoxycyclohex-1-enecarboxylic acid (CAS No. 137058-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclohexene derivative, characterized by a methoxy group at the 4-position and a carboxylic acid functionality, serves as a versatile building block in synthetic chemistry. Its molecular formula C₈H₁₂O₃ and moderate polarity make it particularly valuable for designing bioactive molecules with improved pharmacokinetic properties.

Recent trends in green chemistry have amplified interest in this compound, as researchers explore its potential as a sustainable intermediate. The 4-methoxycyclohexene scaffold offers distinct advantages in drug discovery, particularly for developing selective enzyme inhibitors and metabolically stable analogs. Analytical techniques like HPLC purification and NMR characterization are routinely employed to ensure the high purity required for pharmaceutical applications, addressing growing industry demands for quality control in synthetic intermediates.

The compound's structure-activity relationship (SAR) has become a focal point in medicinal chemistry circles. Its conformational flexibility allows for optimal binding to biological targets while the electron-donating methoxy group influences both reactivity and stability. These properties align perfectly with current research priorities in fragment-based drug design and covalent inhibitor development – two of the most searched topics in pharmaceutical AI databases this year.

From a commercial perspective, 137058-11-8 has seen steady demand growth in the custom synthesis market. Suppliers increasingly highlight its application in creating chiral auxiliaries and asymmetric catalysts, responding to the pharmaceutical industry's need for enantioselective synthesis solutions. The compound's stability under various storage conditions and compatibility with common organic solvents further enhances its practical utility in industrial settings.

Emerging applications in material science have expanded the compound's relevance beyond life sciences. Researchers are investigating its potential as a monomer for functional polymers, particularly those requiring pH-responsive properties. This interdisciplinary potential makes 4-Methoxycyclohex-1-enecarboxylic acid a frequent subject in patent literature, with recent filings focusing on its use in smart coatings and controlled release systems.

Quality specifications for CAS 137058-11-8 typically emphasize parameters like chromatographic purity (>98%), residual solvent content, and heavy metal limits – all critical factors for GMP-compliant production. Analytical method development for this compound frequently appears in scientific discussions about QC standardization for fine chemicals, reflecting broader industry movements toward regulatory compliance and process analytical technology (PAT).

The synthesis of 4-Methoxycyclohex-1-enecarboxylic acid continues to evolve, with recent publications describing improved catalytic methods that reduce byproduct formation. These advancements address the growing market need for cost-effective production while meeting stringent environmental regulations – topics that consistently rank high in chemical industry search queries. The compound's scalability and process safety characteristics make it particularly attractive for kilolab-scale manufacturing.

In the academic sphere, this compound serves as an excellent case study for teaching advanced concepts in stereochemistry and conformational analysis. Its ring strain properties and substituent effects provide valuable insights into molecular orbital theory applications, making it a frequent subject in computational chemistry coursework and research projects.

Looking forward, the market for 137058-11-8 is projected to grow in parallel with expanding research into cyclohexene-based therapeutics. Industry analysts note particular potential in neurodegenerative disease research and metabolic disorder treatments – therapeutic areas where the compound's blood-brain barrier permeability and metabolic stability offer distinct advantages. These applications align with current healthcare priorities and explain the compound's rising prominence in scientific literature.